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Introduction
Celangulin V, a sesquiterpenoid β-dihydroagarofuran extracted from the root bark of Celastrus

angulatus, represents a promising avenue in the development of novel botanical insecticides.

Its unique mode of action and efficacy against various agricultural pests have positioned it as a

significant lead compound for bio-rational pest management strategies. This technical guide

provides an in-depth overview of Celangulin V, focusing on its insecticidal properties,

mechanism of action, and the experimental methodologies used to evaluate its efficacy.

Mechanism of Action: V-ATPase Inhibition
The primary insecticidal activity of Celangulin V stems from its potent and specific inhibition of

the vacuolar-type H+-ATPase (V-ATPase) in the midgut of susceptible insect larvae.[1][2][3][4]

V-ATPase is a multi-subunit enzyme responsible for pumping protons across membranes, a

critical process for maintaining the high pH of the lepidopteran midgut and for energizing

secondary transport systems.

Celangulin V acts as a non-competitive inhibitor, binding to the V-ATPase complex, with

evidence suggesting interaction with subunits A, B, and H.[5] This binding competitively inhibits

ATP hydrolysis at the enzyme's catalytic site. The subsequent disruption of the proton gradient

across the apical membrane of the midgut epithelial cells triggers a cascade of physiological

events, including:
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Alteration of Midgut pH: The inhibition of proton pumping leads to a decrease in the luminal

pH of the midgut, disrupting the optimal conditions for digestive enzymes.

Disruption of Ion Homeostasis: The collapse of the proton motive force impairs the function

of secondary transporters that rely on the proton gradient, leading to an imbalance of ions

within the midgut cells.

Depolarization of Membrane Potential: The altered ion flow results in the depolarization of

the apical membrane potential of the midgut cells.[6]

Cellular Damage and Lysis: The sustained disruption of cellular homeostasis leads to

swelling of mitochondria, vesiculation of the endoplasmic reticulum, and ultimately, lysis of

the midgut epithelial cells, causing leakage of cellular contents into the gut lumen.[7]

This cascade of events culminates in feeding cessation, paralysis, and eventual death of the

insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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